molecular formula C11H10O B8755782 1-Phenylpent-1-yn-3-one CAS No. 19307-74-5

1-Phenylpent-1-yn-3-one

Cat. No.: B8755782
CAS No.: 19307-74-5
M. Wt: 158.20 g/mol
InChI Key: XAJIQJSLJKBJTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Phenylpent-1-yn-3-one is a useful research compound. Its molecular formula is C11H10O and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

19307-74-5

Molecular Formula

C11H10O

Molecular Weight

158.20 g/mol

IUPAC Name

1-phenylpent-1-yn-3-one

InChI

InChI=1S/C11H10O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2H2,1H3

InChI Key

XAJIQJSLJKBJTP-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C#CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride (0.168 mL, 1.92 mmol) in dichloromethane (2.5 mL) at −78° C. was added dimethylsulfoxide (0.231 mL, 3.26 mmol) dropwise followed by 1-phenylpent-1-yn-3-ol (61.4 mg, 0.383 mmol) in 0.5 mL of dichloromethane dropwise. The reaction mixture was stirred at −78° C. for 1 h., and triethylamine (0.534 mL, 3.83 mmol) was then added dropwise. The reaction mixture was warmed to room temperature and stirred for 1 h. The reaction mixture was diluted with dichloromethane (2.5 mL), washed with water (1 mL), washed with a saturated aqueous solution of sodium bicarbonate (1 mL), washed with brine (1 mL), and dried over anhydrous sodium sulfate. Concentration followed by purification by silica gel chromatography with hexanes/ethyl acetate (10/1) afforded 1-phenylpent-1-yn-3-one (37 mg). The compound had an HPLC ret. time=2.88 min.−Column. YMC S5 COMBISCREEN® 4.6×50 mm; Gradient time: 4 min; Flow rate=4 ml/min; Solvent A=10% MeOH−90% Water−0.2% H3PO4; Solvent B=90% MeOH−10% water−0.2% H3PO4; Start % B=0; Final % B=100. LC-MS: M+1=159+.
Quantity
0.168 mL
Type
reactant
Reaction Step One
Quantity
0.231 mL
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
61.4 mg
Type
reactant
Reaction Step Two
Quantity
0.534 mL
Type
reactant
Reaction Step Three
Quantity
0.5 mL
Type
solvent
Reaction Step Four
Quantity
2.5 mL
Type
solvent
Reaction Step Five

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